Cas no 116903-46-9 (1-Ethoxy-4-(2-p-tolylethynyl)benzene)
116903-46-9 structure
1-Ethoxy-4-(2-p-tolylethynyl)benzene Properties
Names and Identifiers
-
- 1-Ethoxy-4-(p-tolylethynyl)benzene
- 1-Ethoxy-4-[2-(4-methylphenyl)ethynyl]benzene
- 1-ETHOXY-4-(2-P-TOLYLETHYNYL)BENZENE
- Benzene,1-ethoxy-4-[2-(4-methylphenyl)ethynyl]-
- 1-(2-(4-Ethoxyphenyl)ethynyl)-4-methylbenzene
- 1-Ethoxy-4-[(4-methylphenyl)ethynyl]benzene
- 4-Ethoxy-4-methyl-diphenylacetylene
- AS04558
- 1-ethoxy-4-[2-(p-tolyl)ethynyl]benzene
- 1-Ethoxy-4-[(4-methylphenyl)ethynyl]-benzene
- 903E
- SCHEMBL4801213
- AKOS022177301
- DS-13539
- A893484
- AB91807
- MFCD01817758
- E1342
- 116903-46-9
- CS-W012873
- DTXSID80360937
- FT-0687694
- SY111050
- Benzene, 1-ethoxy-4-[2-(4-methylphenyl)ethynyl]-
- 1-ETHOXY-4-[2-(4-METHYLPHENYL)ETHYNYL]BENZENE
- 1-ethoxy-4-(p-tolylethynyl)benzene
- AG-690/13701574
- DB-027403
- DURDZFYGFXPFAV-UHFFFAOYSA-N
- +Expand
-
- MFCD01817758
- DURDZFYGFXPFAV-UHFFFAOYSA-N
- 1S/C17H16O/c1-3-18-17-12-10-16(11-13-17)9-8-15-6-4-14(2)5-7-15/h4-7,10-13H,3H2,1-2H3
- O(C([H])([H])C([H])([H])[H])C1C([H])=C([H])C(C#CC2C([H])=C([H])C(C([H])([H])[H])=C([H])C=2[H])=C([H])C=1[H]
Computed Properties
- 236.12000
- 0
- 1
- 4
- 236.120115130g/mol
- 18
- 292
- 0
- 0
- 0
- 0
- 0
- 1
- 4.6
- 9.2
Experimental Properties
- 3.79350
- 9.23000
- 1.587
- 365.6±35.0 °C at 760 mmHg
- 106.0 to 110.0 deg-C
- 172.3±21.7 °C
- No data available
- 1.06
1-Ethoxy-4-(2-p-tolylethynyl)benzene Price
1-Ethoxy-4-(2-p-tolylethynyl)benzene Suppliers
Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier
(CAS:116903-46-9)
A LA DING
anhua.mao@aladdin-e.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier
(CAS:116903-46-9)
TANG SI LEI
15026964105
2881489226@qq.com
SHANG HAI LI CHEN SHANG MAO Co., Ltd.
Audited Supplier
(CAS:116903-46-9)
XU NV SHI
15221998634
1986399151@qq.com
1-Ethoxy-4-(2-p-tolylethynyl)benzene Related Literature
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E. Lacaze,A. Apicella,M. P. De Santo,D. Coursault,M. Alba,R. Barberi Soft Matter, 2011,7, 1078-1083
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Sachin Chavan,Francesca Bonino,Jenny G. Vitillo,Elena Groppo,Carlo Lamberti,Pascal D. C. Dietzel,Adriano Zecchina,Silvia Bordiga Phys. Chem. Chem. Phys., 2009,11, 9811-9822
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Piotr F. J. Lipiński RSC Adv., 2016,6, 23900-23904
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A. W. Snow,G. G. Jernigan,M. G. Ancona Analyst, 2011,136, 4935-4949
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Lin Wang,Fengmei Gao,Guodong Wei,Jinju Zheng,Xiaomin Cheng,Bin Tang,Weiyou Yang CrystEngComm, 2013,15, 2354-2358
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Takao Gunji,Toyokazu Tanabe,Takashi Tsuda,Masahiro Miyauchi,Genki Kobayashi,Futoshi Matsumoto Catal. Sci. Technol., 2014,4, 1436-1445
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9. Contents
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Jeremy F. Schultz,Bing Yang,Nan Jiang Nanoscale, 2020,12, 2726-2731
Recommended suppliers
Amadis Chemical Company Limited
(CAS:116903-46-9)1-Ethoxy-4-(2-p-tolylethynyl)benzene
99%
25g
211.0